Cas no 1706442-33-2 (2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine)

2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine structure
1706442-33-2 structure
Product Name:2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine
CAS No:1706442-33-2
MF:C7H5ClF2N4
MW:218.59120631218
CID:5740436
PubChem ID:99985855
Update Time:2026-03-11

2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine Chemical and Physical Properties

Names and Identifiers

    • A907567
    • 2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine
    • 1706442-33-2
    • 2-Chloro-6-difluoromethyl-9-methyl-9H-purine
    • 9H-Purine, 2-chloro-6-(difluoromethyl)-9-methyl-
    • Inchi: 1S/C7H5ClF2N4/c1-14-2-11-4-3(5(9)10)12-7(8)13-6(4)14/h2,5H,1H3
    • InChI Key: LKCQQEJCTCKJIR-UHFFFAOYSA-N
    • SMILES: ClC1=NC(C(F)F)=C2C(=N1)N(C)C=N2

Computed Properties

  • Exact Mass: 218.017
  • Monoisotopic Mass: 218.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.6A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.71±0.1 g/cm3(Predicted)
  • Boiling Point: 277.2±50.0 °C(Predicted)
  • pka: -0.41±0.10(Predicted)

2-Chloro-6-(difluoromethyl)-9-methyl-9H-purine Pricemore >>

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